Cas no 1017-08-9 (3-Isoxazolemethanamine,N,N-dimethyl-5-phenyl-, hydrochloride (1:1))

• Product Name: 3-Isoxazolemethanamine,N,N-dimethyl-5-phenyl-, hydrochloride (1:1)
• CAS No: 1017-08-9
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• CID: 193963
• PubChem ID: 127258000
• Update Time: 2025-04-19

3-Isoxazolemethanamine,N,N-dimethyl-5-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolemethanamine,N,N-dimethyl-5-phenyl-, hydrochloride (1:1)
• N,N-Dimethyl-1-(5-phenylisoxazol-3-yl)methanamine hydrochloride
• DTXSID50906503
• N,N-Dimethyl-1-(5-phenyl-1,2-oxazol-3-yl)methanamine--hydrogen chloride (1/1)
• 1017-08-9

• Inchi： 1S/C12H14N2O.ClH/c1-14(2)9-11-8-12(15-13-11)10-6-4-3-5-7-10;/h3-8H,9H2,1-2H3;1H
• InChI Key： ZJKJDXVDNMBETH-UHFFFAOYSA-N
• SMILES： Cl.O1C(C2C=CC=CC=2)=CC(CN(C)C)=N1

Computed Properties

• Exact Mass: 222.97
• Monoisotopic Mass: 238.087291
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5

Experimental Properties

• Boiling Point: 308.8°C at 760 mmHg
• Flash Point: 140.6°C
• PSA: 31.93